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Compound of Interest

Compound Name: 2,6-Dimethoxyphenylboronic acid

Cat. No.: B188248 Get Quote

This technical guide provides a comprehensive overview of the safety data for 2,6-
Dimethoxyphenylboronic acid, a reagent widely utilized in organic synthesis, particularly in

Suzuki-Miyaura cross-coupling reactions for the formation of complex organic molecules.[1]

This document is intended for researchers, scientists, and drug development professionals to

ensure the safe handling and use of this compound.

Chemical Identification and Physical Properties
2,6-Dimethoxyphenylboronic acid is a white to off-white crystalline powder.[2] Key identifying

and physical properties are summarized in the table below.
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Property Value

Chemical Name 2,6-Dimethoxyphenylboronic acid

Synonyms 2,6-Dimethoxybenzeneboronic acid

CAS Number 23112-96-1

Molecular Formula C₈H₁₁BO₄

Molecular Weight 181.98 g/mol [2][3]

Melting Point 110-113 °C[2][3]

Appearance White to off-white crystalline powder[2]

Solubility Soluble in organic solvents

Storage Store at 2-8 °C[2]

Hazard Identification and Classification
The primary hazards associated with 2,6-Dimethoxyphenylboronic acid are skin and eye

irritation.[4][5] It is classified under the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS) as follows:

Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation[4]

[5]

Eye Irritation 2
H319: Causes serious eye

irritation[4][5]

GHS Pictogram:

alt text

Signal Word: Warning[4][5]

Precautionary Statements:
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Prevention:

P264: Wash skin thoroughly after handling.[4][5]

P280: Wear protective gloves/eye protection/face protection.[4][5]

Response:

P302 + P352: IF ON SKIN: Wash with plenty of water.[4][5]

P332 + P313: If skin irritation occurs: Get medical advice/attention.[4][5]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

P337 + P313: If eye irritation persists: Get medical advice/attention.[4][5]

P362 + P364: Take off contaminated clothing and wash it before reuse.[4][5]

Toxicological Information
While specific quantitative toxicological data such as LD50 (median lethal dose) and LC50

(median lethal concentration) for 2,6-Dimethoxyphenylboronic acid are not readily available

in the reviewed literature, the primary toxicological concerns are its irritant effects on the skin

and eyes.[4][5]

It is also important to note that some arylboronic acids have been identified as potentially

genotoxic impurities.[6] Therefore, care should be taken to minimize exposure and to control

residual levels in active pharmaceutical ingredients.[6]

Experimental Protocols for Hazard Assessment
The assessment of skin and eye irritation potential for chemical substances like 2,6-
Dimethoxyphenylboronic acid is typically conducted following standardized guidelines, such

as those established by the Organisation for Economic Co-operation and Development

(OECD).
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In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test (OECD TG 439)
This in vitro method is a preferred alternative to animal testing.

Test System: A three-dimensional reconstructed human epidermis model that mimics the

biochemical and physiological properties of the upper layers of human skin.

Procedure:

A small amount of the test substance (2,6-Dimethoxyphenylboronic acid) is applied

topically to the surface of the skin tissue model.

The substance is left in contact with the tissue for a defined period (e.g., 60 minutes).

Following exposure, the tissue is thoroughly rinsed to remove the test substance.

The tissue is then incubated for a post-exposure period (e.g., 42 hours).

Endpoint Measurement: Cell viability is assessed using a colorimetric assay, most commonly

the MTT assay. In this assay, viable cells reduce the yellow MTT tetrazolium salt to a purple

formazan precipitate, which is then extracted and quantified spectrophotometrically.

Interpretation: A reduction in cell viability below a certain threshold (typically 50%) compared

to negative controls indicates that the substance is an irritant.

In Vivo Acute Eye Irritation/Corrosion Test (OECD TG
405)
While in vitro methods are preferred, the in vivo Draize rabbit eye test has historically been the

standard.

Test System: Albino rabbits are used for this assay.

Procedure:

A small, measured amount of the test substance is instilled into the conjunctival sac of one

eye of each animal. The other eye remains untreated and serves as a control.
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The eyes are observed and scored for ocular reactions at specific intervals (e.g., 1, 24, 48,

and 72 hours) after instillation.

Endpoint Measurement: The scoring is based on the severity of corneal opacity, iritis, and

conjunctival redness and chemosis (swelling).

Interpretation: The substance is classified as an irritant based on the persistence and

severity of the observed ocular lesions.

Handling, Storage, and First Aid
Exposure Controls and Personal Protection

Control Parameter Recommendation

Engineering Controls

Use in a well-ventilated area, preferably in a

chemical fume hood. Ensure eyewash stations

and safety showers are readily accessible.

Eye/Face Protection
Wear chemical safety goggles or a face shield.

[7]

Skin Protection
Wear impervious gloves (e.g., nitrile rubber) and

a lab coat.[7]

Respiratory Protection
If dust is generated, use a NIOSH-approved

respirator with a particulate filter (e.g., N95).[7]

Safe Handling and Storage
Avoid contact with skin and eyes.[5]

Avoid creating dust.[5]

Wash hands thoroughly after handling.[5]

Store in a tightly closed container in a cool, dry place.[2]

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[4]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. If irritation

persists, seek medical attention.[4]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[4]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention.

Visualized Workflows
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Hazard Communication for 2,6-Dimethoxyphenylboronic Acid

2,6-Dimethoxyphenylboronic Acid

Safety Data Sheet (SDS)

is described by
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- Warning

- H315, H319

informs
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- Skin Irritation (Cat. 2)
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details

Required Personal
Protective Equipment (PPE)

- Gloves
- Goggles

requires

Safe Handling Procedures
- Use in fume hood

- Avoid dust generation

is used during

Researcher / Scientist

consults

reads

follows

Click to download full resolution via product page

Caption: Hazard Communication Workflow.
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First Aid for Exposure to 2,6-Dimethoxyphenylboronic Acid

Exposure Occurs

Skin Contact Eye Contact Inhalation

Wash with plenty of
soap and water for 15 min Remove contact lenses

Move to fresh air

Remove contaminated clothing

Seek medical attention
if irritation persists

Flush eyes with water
for 15 minutes

immediately

if symptoms persist

Click to download full resolution via product page

Caption: General First Aid Procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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